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Part 1: Material Identification & Hazard
Assessment

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: WP HI-PROPYL (C3) MEDIA
CAS No.: 126850-10-0
Cat. No.: B1176663

Get Quote

Before initiating disposal, you must validate the physical nature of the media to select the

correct waste stream.
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Parameter

Specification

Disposal Implication

Product Name

BAKERBOND® WP Hi-Propyl
(C3)

"WP" designates Silica base

matrix.[2]

Non-combustible. Cannot be

incinerated as standard

Matrix Type Wide-Pore Silica (Amorphous) ) ) )
organic waste; requires landfill
or specific chemical treatment.

] Short alkyl chain; chemically

Ligand Propyl (C3)

stable and non-toxic.

Storage Solvent

Varies (Often Ethanol/Water or
Salt Buffer)

Primary Hazard. If stored in
>24% Ethanol, the unit is D001
Ignitable Waste.

Operational Use

Hydrophobic Interaction (HIC)

Likely contains High Salt
(Ammonium Sulfate) and

biological residues.

Part 2: Pre-Disposal Decision Logic

Use this decision matrix to determine the correct workflow.
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Figure 1: Decision logic for classifying silica-based chromatography waste.
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Part 3: Detailed Disposal Protocols
Scenario A: Loose Media (Bulk | Unpacked)

Applicable to dry powder or bulk slurry from failed packing attempts.
e Solvent Separation (Slurries):

o Allow the silica to settle. Decant the supernatant solvent into the appropriate liquid waste
stream (e.g., Halogenated vs. Non-Halogenated).

o Scientific Rationale: Silica fines settle slowly. Centrifugation (500 x g for 5 mins) ensures
maximum solvent removal, reducing the volume of expensive hazardous solid waste.

e Drying (Optional but Recommended):

o If the solvent is volatile (e.g., Ethanol) and your facility permits, allow the silica to dry in a

chemical fume hood.

o Regulatory Note: Once dry, the silica is no longer D001 (Ignitable). It can often be
disposed of as non-hazardous solid waste, provided no toxic analytes were adsorbed.

o Packaging:
o Place silica in a wide-mouth HDPE jar.
o Label as "Solid Chemical Waste: Amorphous Silica".

o Add constituents: "Propyl-bonded Silica" + [Residual Solvent Name].

Scenario B: Packed Columns (Stainless Steel | PEEK)

Applicable to analytical (4.6mm ID) and semi-prep columns.

Step 1: The "Flush" (Crucial for Safety) HIC media is typically used with high concentrations of
lyotropic salts (e.g., 2M Ammonium Sulfate).

e Action: Flush the column with 5-10 Column Volumes (CV) of HPLC-grade water.
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e Why: Leaving high salt in the column causes corrosion of the steel tube and potential
precipitation when mixed with organic waste solvents later.

Step 2: Decontamination (If Bio-Contaminated) If the column was used for viral vectors or toxic
ADCs (Antibody-Drug Conjugates):

e Chemical Decon: Flush with 0.5M NaOH (contact time: 30-60 mins). This hydrolyzes proteins
and sanitizes the bed.

o Follow-up: Flush with water until pH is neutral.

e Note: Do NOT autoclave packed columns unless you intend to destroy them; the pressure
will blow the seals.

Step 3: Final Disposal

« Intact Disposal: Most EHS protocols require the entire column to be disposed of as "Lab
Trash - Chemically Contaminated" or "Sharps" (due to the metal body).

o Waste Label:
o "Used Chromatography Column"
o Constituents: "Silica, Steel, Propyl Ligand, [Trace Analytes]"
o Hazard Checkbox: Toxic (if drug residue remains), Irritant.

Part 4: Regulatory & Compliance Data

Consult this table to assign the correct RCRA codes for your waste manifest.
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. Handling
Waste Component Condition EPA/RCRA Code )
Requirement
Contains Methanol, Segregate liquids. Do
Spent Solvents FO003 / FO05 ]
ACN, or Toluene not pour down drain.
>24% Ethanol (Flash Flammable storage
Storage Buffer ) D001 ) o
point <60°C) cabinet until pickup.
Contaminated with Toxic waste stream.
Used Media ) D004 - D011
Arsenic/Heavy Metals (Rare for HIC).
N Decontaminated, Can often be landfilled
Silica Bed Non-Haz
water-wet (check local EHS).
] If emptied: Recycle. If
Steel Housing Empty or Packed Scrap Metal

packed: Haz Solid.

Part 5: Troubleshooting & FAQ

Q: Can |l incinerate the WP Hi-Propyl media? A: No (for the media itself). The "WP" media is
Silica (

). It does not burn; it turns into ash/slag, which can damage standard incinerators if not
declared. The Poly Hi-Propyl variant (polymer) is combustible. Verify your label: If it says "WP",
treat as inorganic.

Q: The column is clogged and cannot be flushed. How do | dispose of it? A: Do not attempt to
force liquid through. Cap the column tightly with end-plugs. Place the entire column into a
secondary containment bag (Ziploc) and label it as "Clogged Column - Unknown Internal
Pressure.” Dispose of as Hazardous Solid Waste.

Q: | lost the end-plugs. What now? A: Wrap the ends with Parafilm® and secure with tape. Do
not leave the silica bed exposed to air, as it will dry out and create a dust hazard (silicosis risk).

References

o J.T. Baker / Avantor. BAKERBOND® Chromatography Products: Application Guide &
Specifications. (Confirming "WP" denotes Wide-Pore Silica vs. "Poly" Methacrylate).
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» U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act
(RCRA) Orientation Manual: Hazardous Waste Identification. (Defining D001 and F-listed
solvents).

o Occupational Safety and Health Administration (OSHA). Hazard Communication Standard:
Amorphous Silica. (Detailing dust hazards of dry silica).

o National Institutes of Health (NIH). Waste Disposal Guide: Chemical & Biological Waste
Management. (Protocols for bio-contaminated solid waste).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. - Wilkens-Anderson Supplies Laboratory Equipment Including Can Test Equipment and
Lovibond Tintometer Colorimeters [wacolab.com]

e 2. sepachrom.com [sepachrom.com]

e To cite this document: BenchChem. [Part 1: Material Identification & Hazard Assessment].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1176663/docs#part-1-material-identification-hazard-
assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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